Cas no 422517-67-7 (Piperazine,1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2))

• Product Name: Piperazine,1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2)
• CAS No: 422517-67-7
• MF: C₁₁H₁₇Cl₂N₃O₂
• MW: 294.177580595016
• MDL: MFCD04972581
• CID: 326683
• PubChem ID: 18005679
• Update Time: 2025-06-20

Piperazine,1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2)
• 1-(4-Nitrobenzyl)piperazine dihydrochloride
• 1-(4-Nitro-benzyl)-piperazine dihydrochloride
• 1-[(4-nitrophenyl)methyl]piperazine,dihydrochloride
• 4-nitrobenzylpiperazine dihydrochloride
• OR0227
• GGBDAQAYHNRAIY-UHFFFAOYSA-N
• 76835-13-7
• 1-[(4-nitrophenyl)methyl]piperazine;dihydrochloride
• BP-10439
• 1-(4-nitrobenzyl)-piperazinedihydrochloride
• SCHEMBL4478110
• N-(4-nitrobenzyl) piperazine dihydrochloride
• 1-[(4-nitrophenyl)methyl]piperazine dihydrochloride
• DTXSID50592440
• BS-28182
• A10244
• 1-(4-NITROBENZYL)PIPERAZINE 2HCL
• N-(4-nitrobenzyl)piperazine dihydrochloride
• AKOS015911762
• FT-0658225
• 422517-67-7
• MFCD04972581
• starbld0009725
• 1-(4-Nitrobenzyl)piperazinedihydrochloride
• A825823
• 1-[(4-Nitrophenyl)methyl]piperazine--hydrogen chloride (1/2)

• MDL： MFCD04972581
• Inchi： 1S/C11H15N3O2.2ClH/c15-14(16)11-3-1-10(2-4-11)9-13-7-5-12-6-8-13;;/h1-4,12H,5-9H2;2*1H
• InChI Key： GGBDAQAYHNRAIY-UHFFFAOYSA-N
• SMILES： Cl.Cl.[O-][N+](C1C=CC(=CC=1)CN1CCNCC1)=O

Computed Properties

• Exact Mass: 293.07000
• Monoisotopic Mass: 293.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Color/Form: NA
• PSA: 61.09000
• LogP: 3.39390

Piperazine,1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Piperazine,1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2)

Introduction to Piperazine, 1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2) (CAS No. 422517-67-7)

Piperazine, 1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2) (CAS No. 422517-67-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and chemical properties, making it a valuable tool in the development of novel therapeutic agents and the study of biological processes.

The piperazine moiety is a six-membered heterocyclic ring containing two nitrogen atoms, which imparts significant biological activity and chemical reactivity. The 1-[(4-nitrophenyl)methyl] substitution on the piperazine ring introduces a nitro group and a benzyl group, enhancing the compound's lipophilicity and electronic properties. The hydrochloride (1:2) salt form ensures solubility and stability, making it suitable for various experimental conditions.

Recent studies have highlighted the potential of Piperazine, 1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2) in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation and survival. The nitro group's redox properties and the piperazine ring's ability to form hydrogen bonds contribute to its mechanism of action.

In addition to its anti-cancer properties, Piperazine, 1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2) has been investigated for its potential as a lead compound in the development of new drugs targeting neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and interact with specific receptors or enzymes associated with conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these pathways offers promising avenues for therapeutic intervention.

The synthesis of Piperazine, 1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2) involves several well-established chemical reactions. Typically, the process begins with the reaction of piperazine with 4-nitrobenzyl chloride to form the substituted piperazine intermediate. Subsequent treatment with hydrochloric acid yields the desired hydrochloride salt form. This synthetic route is scalable and can be adapted for large-scale production in pharmaceutical settings.

From a safety perspective, Piperazine, 1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2) is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, storage conditions should be carefully controlled to maintain the compound's stability and prevent degradation.

In conclusion, Piperazine, 1-[(4-nitrophenyl)methyl]-, hydrochloride (1:2) (CAS No. 422517-67-7) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical science.